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Compound of Interest

Compound Name: Yadanzioside L

Cat. No.: B15563443

Yadanzioside L, a quassinoid isolated from the seeds of Brucea javanica, has demonstrated
notable antiviral activity. This guide provides a comparative analysis of Yadanzioside L's
performance, supported by available experimental data, to offer researchers, scientists, and
drug development professionals a comprehensive overview of its potential.

Antiviral Activity

Yadanzioside L has exhibited significant in vitro activity against the Tobacco Mosaic Virus
(TMV). In a study evaluating various quassinoids from Brucea javanica, Yadanzioside L
demonstrated potent anti-TMV effects with a half-maximal inhibitory concentration (IC50) of
4.86 uM.

For comparative context, the table below includes the anti-TMV activity of other related
guassinoids and a positive control, Ningnanmycin.
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Compound Anti-TMV Activity (IC50 in pM)
Yadanzioside L 4.86
Brusatol 3.42 - 5.66
Bruceine B 3.42 - 5.66
Bruceoside B 3.42 - 5.66
Yadanzioside | 3.42 -5.66
Bruceine D 3.42 - 5.66
Yadanziolide A 3.42 - 5.66
Aglycone of Yadanziolide D 3.42 - 5.66
Ningnanmycin (Positive Control) 117.3
Cytotoxic Activity

While specific cytotoxic data for Yadanzioside L against human cancer cell lines is not readily
available in the reviewed literature, studies on other quassinoids from Brucea javanica provide
valuable comparative insights into the potential of this class of compounds. A study on the in
vitro cytotoxicity of various quassinoids against KB cells (a human epidermoid carcinoma of the
nasopharynx cell line) revealed the following 50% effective dose (ED50) values.[1] It is
important to note that Yadanzioside L was not included in this particular study.
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Cytotoxicity against KB Cells (ED50 in

Compound

Hg/mL)
Bruceantin 0.008
Bruceantinol 0.01
Bruceine A 0.02
Bruceine B 0.04
Bruceine C 0.1
Bruceolide >5
Isobruceine A 0.2

Experimental Protocols
Anti-Tobacco Mosaic Virus (TMV) Activity Assay

The antiviral activity of Yadanzioside L and other quassinoids against TMV was determined
using the half-leaf method.

Workflow for Anti-TMV Assay
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Compound Application

‘Mock solution applied to the right side (conlro\)‘

Virus Inoculation Incubation & Observation Data Analysis

——{ Calculate the inhibition rate

TMV (6 pg/mL) inoculated on Nicotiana glutinosa leaves HTem compounds (20 pL of 100 M) applied to the left side of leaves H Incubate for 2-3 days

——{ Count and record the number of local lesions

Cell Culure Compound Treatment MTT Addition & Incubation Formazan Solubilization & Measurement

Seed cells in a 96-well plate }—»‘ Add serial dilutions of the test compound ‘4»‘ Incubate for a specified period (e.g., 48-72h)| ‘4»‘ Add MTT solution to each well H Incubate for 2-4 hours to allow formazan formation }—»‘ Add solubilization solution (e.g., DMSO) 4-{ Measure absorbance at ~570 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Yadanzioside L: A Comparative Analysis of its Biological
Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563443#statistical-analysis-of-yadanzioside-I-
comparative-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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